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Compound of Interest

3-Bromomethyl-1,5,5-
Compound Name:
trimethylhydantoin

cat. No.: B1278383

Essential Safety and Handling Guide for 3-
Bromomethyl-1,5,5-trimethylhydantoin

Disclaimer: This guide is based on safety data for structurally similar compounds, such as 1,3-
Dibromo-5,5-dimethylhydantoin, in the absence of a specific Safety Data Sheet (SDS) for 3-
Bromomethyl-1,5,5-trimethylhydantoin. It is imperative to consult the specific SDS for any
chemical before handling and to conduct a thorough risk assessment for your specific
laboratory conditions.

This document provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for handling 3-Bromomethyl-1,5,5-
trimethylhydantoin, a compound presumed to share hazards with other brominated hydantoin
derivatives. These compounds are typically oxidizing, corrosive, and toxic.

Immediate Safety and Hazard Information

Based on analogous compounds, 3-Bromomethyl-1,5,5-trimethylhydantoin is expected to be
a hazardous substance. Key anticipated hazards include:

» Oxidizing Properties: May intensify fire and can cause fire or explosion when in contact with
combustible materials.[1][2][3]
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Corrosivity: Causes severe skin burns and serious eye damage.[1][3]

Toxicity: Toxic if swallowed.[1][3]

Sensitization: May cause an allergic skin reaction.[1]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[1][3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to ensure personal safety. The following table
summarizes the required PPE for handling 3-Bromomethyl-1,5,5-trimethylhydantoin.

Personal Protective Specifications and
Body Part . .
Equipment Rationale
] To protect against splashes
Chemical safety goggles and a ]
Eyes/Face ) and dust, which can cause
face shield
severe eye damage.[2]
Chemical-resistant gloves To prevent skin contact, which
Skin (e.g., Butyl rubber, Nitrile can cause chemical burns and
rubber) allergic reactions.[2]
) ] To protect against splashes
Chemical-resistant apron or o
Body and contamination of personal
lab coat )
clothing.[4]
NIOSH-approved respirator Required when working

) with appropriate cartridges for outside of a certified chemical
Respiratory

organic vapors and fume hood or when dusts may
particulates be generated.[2]
Feet Closed-toe shoes To protect feet from spills.

Operational Handling and Storage Plan

A systematic approach to handling and storage is crucial to minimize risk.

Workflow for Safe Handling:
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Handiing Post-Handling
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e - Avoid generating dust. - Keep away from heat and ignition sources. - Decontaminate equipment.
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Safe Handling Workflow

Step-by-Step Handling Procedures:

e Preparation:

[¢]

Work in a well-ventilated area, preferably a certified chemical fume hood.[2]

o

Ensure an eyewash station and safety shower are readily accessible.[2]

o

Remove all combustible materials from the work area.[2]

[¢]

Have a spill kit containing an inert absorbent material (e.g., sand or earth) readily
available.

e Handling:

[¢]

Wear all required PPE as outlined in the table above.

o

Avoid direct contact with the skin, eyes, and clothing.[3]

o

Avoid generating dust when handling the solid material.[1]

[¢]

Keep the container tightly closed when not in use.[2]

[e]

Keep away from heat, sparks, and open flames.[1][3]

o Storage:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1278383?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=AC169545000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169545000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169545000&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/D1265_EU_6N.pdf
https://www.sigmaaldrich.com/SE/en/sds/aldrich/157902?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC169545000&countryCode=US&language=en
https://www.sigmaaldrich.com/SE/en/sds/aldrich/157902?userType=undefined
https://www.tcichemicals.com/BE/en/sds/D1265_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

[e]

Store in a cool, dry, and well-ventilated area.[2]

o

Keep the container tightly closed and protected from moisture.[5]

[¢]

Store away from combustible materials and reducing agents.[2]

[¢]

The storage area should be locked and accessible only to authorized personnel.[1]
Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure safety.
Waste Segregation and Collection:

e Solid Waste: Collect any solid waste contaminated with 3-Bromomethyl-1,5,5-
trimethylhydantoin in a designated, labeled, and sealed container.

» Liquid Waste: Collect any liquid waste containing this chemical in a separate, labeled, and
sealed container. Do not mix with other waste streams unless compatibility is confirmed.

o Contaminated PPE: Dispose of contaminated gloves, lab coats, and other disposable PPE
as hazardous waste.

Disposal Procedure:

All waste containing 3-Bromomethyl-1,5,5-trimethylhydantoin must be treated as
hazardous waste.

Dispose of the waste through a licensed hazardous waste disposal company.[2]

Follow all local, state, and federal regulations for hazardous waste disposal.[6]

Do not dispose of this chemical down the drain or in the regular trash.[1]

Emergency Procedures

Spill Response:

o Evacuate the immediate area.
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o Wear appropriate PPE, including respiratory protection.

» Contain the spill using an inert absorbent material (e.g., sand, earth).[4] Do not use
combustible materials like sawdust.

o Carefully sweep or scoop up the spilled material and place it in a labeled container for
hazardous waste disposal.

e Clean the spill area with a suitable decontamination solution and then wash with soap and
water.

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

o Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of soap
and water for at least 15 minutes. Seek immediate medical attention if irritation or burns
occur.[2]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 3-
Bromomethyl-1,5,5-trimethylhydantoin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278383#personal-protective-equipment-for-
handling-3-bromomethyl-1-5-5-trimethylhydantoin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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